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Compound of Interest

Compound Name: Dimebutic acid

Cat. No.: B146681 Get Quote

Essential Safety and Handling Guide for
Dimebutic Acid
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Dimebutic acid (CAS No. 595-37-

9). The following procedures are designed to ensure a safe laboratory environment and

minimize risks associated with the handling of this chemical.

Hazard Identification
Dimebutic acid is classified with the following hazards:

Acute oral toxicity (Category 4): Harmful if swallowed.[1]

Skin corrosion/irritation (Category 2): Causes skin irritation.[1]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

[1]

Flammable liquids (Category 4): Combustible liquid.
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A comprehensive suite of personal protective equipment is mandatory to prevent exposure.[1]

[2][3]

PPE Category Item
Specifications and Usage
Notes

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Gloves

must be inspected for integrity

before each use and disposed

of in accordance with

applicable laws and good

laboratory practices after

contamination.[4][5]

Eye and Face Protection Safety goggles or face shield

Chemical splash goggles are

mandatory. A face shield

should be worn in conjunction

with goggles when there is a

risk of splashing.[1][2][3][4]

Body Protection Laboratory coat

A long-sleeved, buttoned lab

coat should be worn to protect

skin and personal clothing

from contamination.[1][3][4]

Respiratory Protection Respirator

Work should be conducted in a

well-ventilated area, preferably

a chemical fume hood.[1][2] If

aerosols or vapors may be

generated, a NIOSH-approved

respirator with an appropriate

cartridge should be used.[2][3]

Operational Plan and Handling Procedures
Adherence to the following step-by-step handling procedures is critical for minimizing exposure

risk.
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Caption: Standard workflow for safely handling Dimebutic acid.

Handling Protocol:

Ventilation: Always handle Dimebutic acid in a well-ventilated area or a certified chemical

fume hood.[1][2]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1][4] Avoid breathing

dust, fumes, gas, mist, vapors, or spray.[1]

Hygiene: Do not eat, drink, or smoke in the laboratory or when using this product.[1] Wash

hands thoroughly after handling.[1]

Clothing: Take off contaminated clothing and wash it before reuse.[1]

Emergency Procedures
Immediate and appropriate responses to emergencies can significantly mitigate harm.

Emergency Response Workflow
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Personnel Exposure
Spill Response

Exposure or Spill Occurs

Skin Contact:
Rinse with plenty of water.

Remove contaminated clothing.

Exposure

Eye Contact:
Rinse cautiously with water

for several minutes.

Exposure

Inhalation:
Move to fresh air.

Exposure

Ingestion:
Rinse mouth. Do NOT

induce vomiting.

Exposure

Evacuate Area

Spill

Seek Immediate
Medical Attention

Ensure Adequate
Ventilation

Contain spill with inert
absorbent material

Collect into suitable
container for disposal

Click to download full resolution via product page

Caption: Emergency response workflow for Dimebutic acid exposure or spills.

First-Aid Measures:

If on Skin: Wash with plenty of soap and water.[1] Take off immediately all contaminated

clothing and wash it before reuse.[1][2]
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If in Eyes: Rinse cautiously with water for several minutes.[1][2] Remove contact lenses, if

present and easy to do. Continue rinsing.[1][2]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[1][2]

If Swallowed: Rinse mouth.[1][2] Do NOT induce vomiting.[2][3]

In all cases of exposure, call a POISON CENTER or doctor immediately.[2][3]

Spill Response:

Personal Precautions: Use full personal protective equipment.[1] Ensure adequate

ventilation and evacuate personnel to safe areas.[1]

Containment: Prevent further leakage or spillage.[1] Soak up with inert absorbent material

such as sand, silica gel, acid binder, or universal binder.[2][3]

Cleanup: Collect the absorbed material into a suitable, closed container for disposal.[2][3]

Decontaminate surfaces by scrubbing with alcohol.[1]

Storage and Disposal Plan
Storage:

Store in a well-ventilated place and keep the container tightly closed.[1]

The storage area should be locked up.[1][2]

Keep away from heat, sparks, open flames, and hot surfaces.[3]

Store in a corrosives area, away from strong oxidizing agents.[2]

Disposal:

Dispose of the substance and its container in accordance with all prevailing country, federal,

state, and local regulations.[1]
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All waste, including contaminated PPE and spill cleanup materials, must be disposed of as

hazardous chemical waste.[3][4]

Waste codes should be assigned by the user based on the application for which the product

was used.[3]

Physicochemical Data
The following table summarizes key physical and chemical properties of Dimebutic acid.

Property Value

Appearance Liquid[1]

Melting/Freezing Point -14°C[1]

Boiling Point/Range 187.3°C at 760 mmHg[1]

Flash Point 79°C[1]

Relative Density 0.9449 g/cm³[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146681#personal-protective-equipment-for-handling-
dimebutic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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